Cas no 4664-13-5 (4-hydroxy-3,6-dimethyl-1,2-dihydropyridin-2-one)

• Product Name: 4-hydroxy-3,6-dimethyl-1,2-dihydropyridin-2-one
• CAS No: 4664-13-5
• MF: C₇H₉NO₂
• MW: 139.151861906052
• MDL: MFCD11113422
• CID: 1517576
• PubChem ID: 54723378
• Update Time: 2025-06-15

4-hydroxy-3,6-dimethyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 4-hydroxy-3,6-dimethyl-
• 3,6-Dimethyl-pyridine-2,4-diol
• 4-hydroxy-3,6-dimethyl-1H-pyridin-2-one
• 4-hydroxy-3,6-dimethyl-2(1H)-Pyridinone
• 4-Hydroxy-3,6-dimethylpyridin-2(1H)-one
• 3,6-Dimethylpyridine-2,4-diol
• AK185646
• 4-hydroxy-3,6-dimethyl-1,2-dihydropyridin-2-one
• XMUOZGAKXBMOGL-UHFFFAOYSA-N
• FCH889463
• 2,4-dihydroxy-3,6-dimethylpyridine
• 2,4-dihydroxy-3,6-dimethyl-pyridine
• 3,6-DIMETHYL-2,4-PYRIDINEDIOL
• FT-0
• DS-10061
• 4664-13-5
• DB-070747
• F2167-8494
• SB52801
• SCHEMBL2536467
• DTXSID90716269
• AKOS006307459
• AKOS025394695
• MFCD11113422
• CS-0072188
• SCHEMBL11976387

• MDL： MFCD11113422
• Inchi： 1S/C7H9NO2/c1-4-3-6(9)5(2)7(10)8-4/h3H,1-2H3,(H2,8,9,10)
• InChI Key： XMUOZGAKXBMOGL-UHFFFAOYSA-N
• SMILES： OC1C=C(C)NC(C=1C)=O

Computed Properties

• Exact Mass: 139.06337
• Monoisotopic Mass: 139.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3
• XLogP3: 0.3

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 462.5±40.0 °C at 760 mmHg
• Flash Point: 233.5±27.3 °C
• PSA: 49.33
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-hydroxy-3,6-dimethyl-1,2-dihydropyridin-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-hydroxy-3,6-dimethyl-1,2-dihydropyridin-2-one

Comprehensive Overview of 4-hydroxy-3,6-dimethyl-1,2-dihydropyridin-2-one (CAS No. 4664-13-5)

4-hydroxy-3,6-dimethyl-1,2-dihydropyridin-2-one (CAS No. 4664-13-5) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridinone core structure, serves as a versatile intermediate in the synthesis of bioactive molecules. Its hydroxyl and methyl functional groups contribute to its reactivity, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for 4-hydroxy-3,6-dimethyl-1,2-dihydropyridin-2-one has surged due to its potential role in developing antioxidant and anti-inflammatory agents. Researchers are exploring its derivatives for their ability to modulate oxidative stress pathways, a topic of high relevance given the growing public interest in aging and neurodegenerative diseases. The compound’s structural similarity to natural pyridinone alkaloids also positions it as a candidate for natural product-inspired drug design.

From a synthetic chemistry perspective, CAS No. 4664-13-5 is often utilized in multicomponent reactions (MCRs), a trending area in green chemistry. MCRs minimize waste and improve atom economy, aligning with the global push for sustainable chemical processes. This compound’s compatibility with catalytic systems further enhances its appeal, as industries seek cost-effective and eco-friendly production methods.

The agrochemical sector has also shown interest in 4-hydroxy-3,6-dimethyl-1,2-dihydropyridin-2-one, particularly for designing crop protection agents. Its derivatives exhibit promising pesticidal activity, addressing the need for novel solutions against pest resistance—a critical challenge in modern agriculture. Farmers and researchers frequently search for next-generation agrochemicals, and this compound’s scaffold offers a viable starting point.

Analytical studies of CAS No. 4664-13-5 often employ advanced techniques like NMR spectroscopy and mass spectrometry, reflecting the broader trend toward high-resolution characterization in chemical research. These methods ensure precise quality control, a priority for manufacturers aiming to meet regulatory standards in pharmaceuticals and agriculture.

In conclusion, 4-hydroxy-3,6-dimethyl-1,2-dihydropyridin-2-one (CAS No. 4664-13-5) is a multifaceted compound with applications spanning drug development, sustainable chemistry, and agrochemical innovation. Its relevance to contemporary scientific challenges—such as oxidative stress, green synthesis, and pest management—ensures its continued prominence in research and industrial workflows.